Cas no 618098-69-4 (1-(2-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE)

1-(2-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE structure
618098-69-4 structure
Product Name:1-(2-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE
CAS No:618098-69-4
MF:C17H13FN2O
MW:280.296327352524
CID:955345
PubChem ID:3711530
Update Time:2025-04-19

1-(2-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

    • 1-(2-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE
    • 1-(2-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE
    • DTXSID50395372
    • AKOS009307830
    • 618098-69-4
    • 1H-Pyrazole-4-carboxaldehyde, 1-(2-fluorophenyl)-3-(4-methylphenyl)-
    • 1-(2-Fluorophenyl)-3-(p-tolyl)-1H-pyrazole-4-carbaldehyde
    • Inchi: 1S/C17H13FN2O/c1-12-6-8-13(9-7-12)17-14(11-21)10-20(19-17)16-5-3-2-4-15(16)18/h2-11H,1H3
    • InChI Key: ICVQTNXOYNOFKO-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1N1C=C(C=O)C(C2C=CC(C)=CC=2)=N1

Computed Properties

  • Exact Mass: 280.10119120g/mol
  • Monoisotopic Mass: 280.10119120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 34.9Ų
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